Cas no 1268102-97-1 (4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine
• CAS No: 1268102-97-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6099163
• PubChem ID: 82113351
• Update Time: 2025-10-30

4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine
• EN300-1870048
• 1268102-97-1

• Inchi： 1S/C12H18FNO/c1-12(2,14)7-6-9-8-10(13)4-5-11(9)15-3/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： UIEXMHUPSQSFOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCC(C)(C)N)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine

Introduction to 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268102-97-1)

4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268102-97-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a fluoro-substituted aromatic ring with an amine functional group, making it a promising candidate for further exploration in drug development. The presence of both fluoro and methoxy substituents in the aromatic ring introduces specific electronic and steric properties that can influence its biological activity, making it a subject of intense interest for researchers aiming to develop novel therapeutic agents.

The structure of 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine features a benzene ring substituted at the 5-position with a fluorine atom and at the 2-position with a methoxy group. This arrangement creates a molecule with potential for selective interactions with biological targets. The amine group at the 4-position of the benzene ring provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological properties. The methylbutan-2-amine moiety attached to the benzene ring contributes to the overall lipophilicity of the compound, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The fluorine atom, being highly electronegative, can influence the electronic properties of adjacent functional groups, leading to enhanced binding affinity or selectivity. For instance, studies have shown that fluorine substitution can improve metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Similarly, the methoxy group serves as an electron-donating moiety, which can further fine-tune the reactivity and interaction of the molecule with biological targets.

The synthesis of 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution for introducing the fluorine and methoxy groups onto the benzene ring, followed by alkylation to attach the methylbutan-2-amine side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications. The choice of synthetic methodology depends on factors such as cost-effectiveness, scalability, and environmental considerations.

One of the most compelling aspects of 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine is its potential application in the development of drugs targeting neurological disorders. Research has indicated that compounds with similar structural motifs may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. For example, analogs containing fluoro-substituted aromatic rings have shown promise in modulating dopamine receptor activity, which is relevant to conditions such as Parkinson's disease and schizophrenia. The amine functionality further suggests possibilities for interaction with serotonin receptors or other monoamine transporters, opening avenues for treating depression and anxiety disorders.

Furthermore, the compound's structure suggests potential utility in anti-inflammatory applications. Inflammation is a key pathological process in many diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways through selective receptor interaction or enzyme inhibition, 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine could serve as a lead compound for developing novel anti-inflammatory agents. Preliminary studies have explored its ability to modulate cytokine production and inhibit inflammatory enzymes such as COX and LOX pathways.

The pharmacokinetic profile of 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine is another critical area of investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion rate determine whether a compound will be suitable for clinical use. Computational modeling techniques have been employed to predict ADME properties based on molecular structure alone. These models take into account parameters such as molecular weight, lipophilicity (logP), polar surface area (PSA), and hydrogen bond donor/acceptor counts to estimate how well a drug candidate will behave within biological systems.

In conclusion, 4-(5-fluoro-2-methoxyphenyl)-2-methylbutan-2-amine (CAS No. 1268102-97-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—combining fluoro and methoxy substituents with an amine group—make it a valuable scaffold for developing new therapeutic agents targeting neurological disorders, inflammation, and other diseases. Continued research into its synthesis, pharmacological effects, and pharmacokinetic properties will likely uncover novel applications that could benefit patients worldwide.